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Compound of Interest

Compound Name: Phenethyl acetate-13C2

Cat. No.: B12379721

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Phenethyl acetate-13C2, an isotopically labeled form of Phenethyl acetate. While specific
experimental data for the 13C2 labeled variant is not extensively available, its physical
properties are expected to be nearly identical to its unlabeled counterpart, with the primary
difference being its molecular weight. This document compiles the known physical data of
Phenethyl acetate and presents a calculated molecular weight for the 13C2 isotopologue.
Furthermore, it outlines detailed, generalized experimental protocols for the determination of
these properties and includes a workflow for its synthesis and analysis.

Quantitative Physical Properties

The physical properties of Phenethyl acetate-13C2 are summarized in the table below. The
values for boiling point, melting point, density, and refractive index are based on the data for
unlabeled Phenethyl acetate (CAS 103-45-7), as significant deviations are not expected for the
isotopically labeled compound.[1][2][3]
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Property Value Source
Molecular Formula 12Cg13C2H1202 N/A
Molecular Weight 166.22 g/mol Calculated
Appearance Colorless liquid [1]

Boiling Point 238-239 °C [3]

Melting Point -31.1°C [2]
Density 1.032 g/mL at 25 °C [3]
Refractive Index 1.498 (n20/D) [3]

Note: The molecular formula for unlabeled Phenethyl acetate is C10H1202, with a molecular
weight of 164.20 g/mol .[1][4]

Experimental Protocols

This section details generalized experimental methodologies for the determination of the key
physical properties of Phenethyl acetate-13C2.

1. Determination of Molecular Weight by Mass Spectrometry

o Objective: To confirm the molecular weight of Phenethyl acetate-13C2.
 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
» Methodology:

o Prepare a dilute solution of Phenethyl acetate-13C2 in a suitable volatile solvent (e.g.,
acetonitrile or methanol).

o Introduce the sample into the mass spectrometer via direct infusion or coupled with a
liquid chromatography system.

o Employ a soft ionization technique, such as Electrospray lonization (ESI) or Chemical
lonization (CI), to minimize fragmentation and maximize the abundance of the molecular

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scentree.co/en/Phenylethyl_acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://www.scentree.co/en/Phenylethyl_acetate.html
https://en.wikipedia.org/wiki/C10H12O2
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ion.
o Acquire the mass spectrum in the positive ion mode.

o The molecular weight is determined from the mass-to-charge ratio (m/z) of the molecular
ion peak [M+H]* or [M+Na]*. The high-resolution instrument will allow for the
differentiation of the 13C isotopologue from the unlabeled compound.

. Determination of Boiling Point

Objective: To determine the temperature at which Phenethyl acetate-13C2 transitions from
liquid to gas at atmospheric pressure.

Instrumentation: A distillation apparatus or a specialized boiling point apparatus (e.g., a
Sivolobov block).

Methodology:

o Place a small sample of Phenethyl acetate-13C2 into a micro boiling point tube or a small
distillation flask.

o Heat the sample slowly and evenly.

o The boiling point is recorded as the temperature at which a steady stream of bubbles
emerges from the capillary tube or the temperature at which the vapor and liquid phases
are in equilibrium during distillation.

o The atmospheric pressure should be recorded and the boiling point corrected to standard
pressure if necessary.

. Determination of Density
Objective: To measure the mass per unit volume of Phenethyl acetate-13C2.
Instrumentation: A pycnometer or a digital density meter.

Methodology:
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[e]

Calibrate the instrument with a substance of known density (e.g., deionized water).

o

Equilibrate the sample to a specific temperature (e.g., 25 °C) using a water bath.

[¢]

Introduce the sample into the pycnometer or density meter.

[¢]

Record the density reading. Multiple readings should be taken to ensure accuracy.
4. Determination of Refractive Index

o Objective: To measure the extent to which light is refracted when passing through Phenethyl
acetate-13C2.

e Instrumentation: A refractometer (e.g., an Abbe refractometer).
o Methodology:
o Calibrate the refractometer using a standard of known refractive index.

o Place a small drop of the Phenethyl acetate-13C2 sample onto the prism of the
refractometer.

o Control the temperature of the prism to the desired measurement temperature (e.g., 20
°C).

o Observe the borderline between the light and dark fields through the eyepiece and adjust
the instrument to center the crosshairs on the borderline.

o Read the refractive index from the instrument's scale.

Synthesis and Analysis Workflow

The following diagram illustrates a typical workflow for the synthesis and quality control
analysis of Phenethyl acetate-13C2.
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Workflow for Synthesis and Analysis of Phenethyl acetate-13C2

Synthesis

Starting Materials:
Phenethyl alcohol
Acetic anhydride-13C2
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Quality Control Analysis
Y
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- Isotopic Enrichment Confirmation
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Y

Y

- Structural Confirmation

NMR Spectroscopy: T

FTIR Spectroscopy:
- Functional Group Analysis

l

Final Product Approval

Click to download full resolution via product page

Caption: Synthesis and Quality Control Workflow for Phenethyl acetate-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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